Cas no 1785308-98-6 (tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 1785308-98-6
• CID: 4705151
• PubChem ID: 105498800
• Update Time: 2025-05-27

tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1785308-98-6)

The compound tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1785308-98-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoro-hydroxyethyl moiety and a tert-butyl carboxylate group, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate is its versatility in organic synthesis. The presence of both fluorine and hydroxyl groups allows for diverse chemical modifications, enabling the creation of novel compounds with enhanced properties. This has led to its use in the development of fluorinated pharmaceuticals, which are known for their improved metabolic stability and bioavailability. The compound's azetidine ring further contributes to its utility, as this four-membered heterocycle is a common motif in medicinal chemistry.

In recent years, the demand for fluorinated compounds like tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate has surged, driven by advancements in drug discovery and precision medicine. Fluorination is a popular strategy to optimize drug candidates, as it can enhance binding affinity, reduce toxicity, and improve pharmacokinetics. This compound's difluoro-hydroxyethyl group is particularly attractive for designing enzyme inhibitors and receptor modulators, addressing current challenges in treating diseases such as cancer and neurodegenerative disorders.

The synthesis and application of tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate also align with the growing focus on sustainable chemistry. Researchers are exploring greener methods to produce fluorinated intermediates, minimizing environmental impact while maintaining efficiency. This compound's tert-butyl protecting group offers advantages in synthetic routes, as it can be easily removed under mild conditions, reducing waste and energy consumption. Such innovations are critical for meeting the pharmaceutical industry's sustainability goals.

Another area of interest is the compound's potential in agrochemical development. Fluorinated molecules are widely used in pesticides and herbicides due to their ability to resist degradation and improve target specificity. The azetidine-carboxylate framework of tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate could serve as a precursor for novel agrochemicals, addressing the need for more effective and environmentally friendly crop protection solutions.

From a commercial perspective, tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate is gaining attention in the fine chemicals market. Suppliers and manufacturers are expanding their portfolios to include high-purity batches of this compound, catering to the demands of pharmaceutical and agrochemical companies. Quality control and scalability are critical factors, as even minor impurities can affect downstream applications. Analytical techniques such as HPLC and NMR are routinely employed to ensure the compound meets industry standards.

In conclusion, tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1785308-98-6) represents a promising intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and compatibility with modern synthetic methodologies make it a valuable asset for researchers and industry professionals. As the demand for fluorinated compounds continues to grow, this compound is poised to play a pivotal role in advancing innovation across multiple sectors.